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Compound of Interest

Compound Name: Ethyl 5-(2-naphthyl)-5-oxovalerate

Cat. No.: B012056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-(2-naphthyl)-5-oxovalerate is a keto-ester derivative featuring a naphthalene moiety.

This compound and its analogues are of significant interest to the scientific community,

particularly in the fields of medicinal chemistry and drug discovery. The presence of the

naphthalene group, a well-known pharmacophore, suggests potential applications as a scaffold

for the development of novel therapeutic agents. This technical guide provides a

comprehensive overview of the chemical properties, synthesis, and potential applications of

Ethyl 5-(2-naphthyl)-5-oxovalerate, with a focus on its relevance to researchers and

professionals in drug development.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Ethyl 5-(2-naphthyl)-5-
oxovalerate is fundamental for its application in research and development. The key properties

are summarized in the table below.
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Property Value Reference

CAS Number 109089-73-8 [1]

Molecular Formula C₁₇H₁₈O₃ [1]

Molecular Weight 270.32 g/mol [1]

Appearance
Not explicitly available, likely a

solid or oil

Melting Point
Data not available in searched

literature

Boiling Point
Data not available in searched

literature

Solubility
Data not available in searched

literature

Synthesis
The primary synthetic route to Ethyl 5-(2-naphthyl)-5-oxovalerate is the Friedel-Crafts

acylation. This well-established reaction in organic chemistry involves the electrophilic

substitution of an aromatic ring with an acyl group. In this specific synthesis, naphthalene is

acylated using a derivative of glutaric acid.

General Reaction Scheme
The synthesis typically proceeds by reacting naphthalene with ethyl glutaryl chloride in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).
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Reactants

Product

Naphthalene

AlCl₃ (Lewis Acid)

Ethyl Glutaryl Chloride

Reaction

Ethyl 5-(2-naphthyl)-5-oxovalerate
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Initial Screening

Target Identification

Validation

Ethyl 5-(2-naphthyl)-5-oxovalerate

Cell-based Assays
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Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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